molecular formula C9H6F2O2 B8680687 4,7-Difluoro-2-hydroxymethylbenzofuran

4,7-Difluoro-2-hydroxymethylbenzofuran

Cat. No.: B8680687
M. Wt: 184.14 g/mol
InChI Key: RFXXQWDLVXNHBF-UHFFFAOYSA-N
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Description

4,7-Difluoro-2-hydroxymethylbenzofuran is a useful research compound. Its molecular formula is C9H6F2O2 and its molecular weight is 184.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6F2O2

Molecular Weight

184.14 g/mol

IUPAC Name

(4,7-difluoro-1-benzofuran-2-yl)methanol

InChI

InChI=1S/C9H6F2O2/c10-7-1-2-8(11)9-6(7)3-5(4-12)13-9/h1-3,12H,4H2

InChI Key

RFXXQWDLVXNHBF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1F)C=C(O2)CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

252 mg of 2-acetoxymethyl-4,7-difluorobenzofuran was dissolved in 5 ml of methanol and 455 mg of potassium carbonate was added to the solution at room temperature. The resulting mixture was stirred at the same temperature for 2 hours, followed by the addition of ethyl acetate thereto. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, and evaporated. The resulting residue was subjected to silica gel chromatography (developer: 5% ethyl acetate/n-hexane) to give 161 mg of the title compound as a colorless oil.
Name
2-acetoxymethyl-4,7-difluorobenzofuran
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252 mg
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reactant
Reaction Step One
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5 mL
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solvent
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455 mg
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reactant
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0 (± 1) mol
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